![molecular formula C14H15F4NO3 B4924106 2,2,3,3-tetrafluoropropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate](/img/structure/B4924106.png)
2,2,3,3-tetrafluoropropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2,3,3-tetrafluoropropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate, also known as TFPB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. TFPB is a derivative of the amino acid phenylalanine and belongs to the class of compounds known as α-ketoamides.
Scientific Research Applications
2,2,3,3-tetrafluoropropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate has shown potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and biochemistry. This compound has been reported to exhibit inhibitory effects on enzymes involved in cancer cell growth, making it a potential candidate for the development of anticancer drugs. Additionally, this compound has been used to study the structure and function of proteins, including enzymes and receptors, in various biological systems.
Mechanism of Action
The mechanism of action of 2,2,3,3-tetrafluoropropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate is not fully understood, but it is believed to involve the inhibition of enzymes involved in cellular processes such as protein synthesis and DNA replication. This compound has been shown to bind to the active site of enzymes, preventing their normal function and leading to the inhibition of cellular processes. Additionally, this compound has been reported to induce apoptosis, or programmed cell death, in cancer cells, further highlighting its potential as an anticancer agent.
Biochemical and Physiological Effects:
This compound has been reported to have a range of biochemical and physiological effects on cells and organisms. In addition to its inhibitory effects on enzymes and induction of apoptosis, this compound has been shown to modulate the activity of ion channels, which play critical roles in cellular signaling and communication. This compound has also been reported to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2,2,3,3-tetrafluoropropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate has several advantages for use in scientific research, including its high potency and specificity for certain enzymes. Additionally, this compound is stable and can be easily synthesized in large quantities, making it an attractive candidate for high-throughput screening assays. However, this compound also has limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
2,2,3,3-tetrafluoropropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate has shown promise as a potential drug candidate for the treatment of cancer and other diseases. Future research could focus on further elucidating the mechanism of action of this compound and identifying additional enzymes and pathways that it targets. Additionally, future studies could explore the use of this compound in combination with other drugs or therapies to enhance its therapeutic efficacy. Finally, the development of new synthetic methods for this compound could improve its accessibility and facilitate its use in scientific research.
Synthesis Methods
2,2,3,3-tetrafluoropropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate can be synthesized through a multi-step process that involves the reaction of phenylalanine and tetrafluoropropyl acrylate. The resulting intermediate is then subjected to a series of reactions, including hydrolysis and esterification, to produce this compound. The synthesis of this compound requires specialized equipment and expertise, and the purity of the final product is critical for its use in scientific research.
properties
IUPAC Name |
2,2,3,3-tetrafluoropropyl 4-(4-methylanilino)-4-oxobutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F4NO3/c1-9-2-4-10(5-3-9)19-11(20)6-7-12(21)22-8-14(17,18)13(15)16/h2-5,13H,6-8H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVLVYXGEMNXQFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCC(=O)OCC(C(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F4NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.